Cas no 1251017-66-9 (tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate)

• Product Name: tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate
• CAS No: 1251017-66-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD17016735
• CID: 1006617
• PubChem ID: 50986414
• Update Time: 2025-11-01

tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,6-DIAZA-BICYCLO[3.1.1]HEPTANE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-Butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate
• 3,6-Diazabicyclo[3.1.1]heptane-3-carboxylic acid tert-butyl
• 3-Boc-3,6-diaza-bicyclo[3.1.1]heptane
• tert-Butyl 3,6-diazabicyclo[3.1.1]heptanc-3-carboxylate
• MFCD17016735
• AM806035
• 1251017-66-9
• 3,6-Diazabicyclo[3.1.1]heptane-3-carboxylic acid, 1,1-dimethylethyl ester
• SCHEMBL1979623
• PB13757
• A857775
• AKOS022973945
• 2-Methyl-2-propanyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate
• 3-Boc-3,6-diazabicyclo[3.1.1]heptane
• DA-46706
• CS-0038543
• SY097130
• 3,6-Diaza-bicyclo[3.1.1]heptane-3-carboxylicacidtert-butylester
• 3-(tert-butoxycarbonyl)-3,6-diazabicyclo[3.1.1]heptane
• EN300-89739
• tert-butyl3,6-diazabicyclo[3.1.1]heptane-3-carboxylate
• FCRTVZBUJDHXNR-UHFFFAOYSA-N
• AS-40753
• tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate

• MDL： MFCD17016735
• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-7-4-8(6-12)11-7/h7-8,11H,4-6H2,1-3H3
• InChI Key： FCRTVZBUJDHXNR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC(C1)N2)=O

Computed Properties

• Exact Mass: 198.137
• Monoisotopic Mass: 198.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate

Introduction to Tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 1251017-66-9)

Tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1251017-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of diazabicycloalkanes, a structurally unique category known for its potential applications in drug design and development. The presence of a tert-butyl group and a bicyclo[3.1.1]heptane core imparts distinct chemical properties that make it a promising candidate for various biochemical interactions.

The molecular structure of tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate features a highly strained bicyclic framework, which is often exploited in medicinal chemistry for its ability to modulate enzyme activity and binding affinity. The diazabicyclo[3.1.1]heptane scaffold, in particular, has been studied for its role in stabilizing transition states and facilitating specific molecular recognition events. This structural motif is particularly relevant in the design of protease inhibitors and other enzyme-targeted therapeutics.

In recent years, there has been growing interest in the development of novel scaffolds that can enhance drug-like properties such as solubility, metabolic stability, and binding affinity. The tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate molecule exemplifies this trend by combining a rigid bicyclic core with functionalizable side chains that can be tailored for specific biological targets. The carboxylate group at the 3-position provides a site for further derivatization, allowing chemists to explore diverse structural modifications.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for therapeutic use. Studies have shown that diazabicycloalkanes can interact with biological targets in ways that traditional linear molecules cannot, due to their unique conformational flexibility and binding preferences. The tert-butyl group, in particular, has been shown to improve solubility and reduce metabolic degradation, making it an attractive feature for drug candidates.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug discovery. Heterocycles such as diazabicyclo[3.1.1]heptane are known for their ability to mimic natural product scaffolds and provide privileged structures that exhibit high biological activity. The synthesis of tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate has been optimized to ensure high yield and purity, making it a valuable intermediate for further chemical transformations.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have indicated that tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate can interact with various protein targets, including those involved in inflammatory pathways and metabolic diseases. These findings suggest potential therapeutic applications in areas such as oncology and neurology.

The compound's structural features also make it an interesting candidate for material science applications beyond traditional pharmaceuticals. For instance, the rigid bicyclic core could be utilized in the design of polymers or supramolecular assemblies that exhibit unique mechanical or electronic properties. While these applications are still under exploration, they highlight the versatility of tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate as a building block for innovative materials.

In conclusion, tert-butyl 3,6-diazabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 1251017-66-9) represents a significant advancement in the field of organic chemistry and drug discovery. Its unique structural features and functionalizable sites make it a valuable tool for researchers seeking to develop novel therapeutics and materials with enhanced biological activity and stability.